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Get Quote

Executive Summary: The Latent Electrophile
2-chloro-N-methylethane-1-sulfonamide (CAS: 1487728-62-0) represents a specialized

class of masked electrophiles in medicinal chemistry. Unlike simple alkyl halides, its reactivity is

governed by the electron-withdrawing sulfonyl group, which positions the molecule as a stable

precursor to N-methyl ethenesulfonamide—a potent Michael acceptor.

This guide dissects the molecular architecture, synthetic pathways, and mechanistic behaviors

of this compound, emphasizing its utility in Targeted Covalent Inhibition (TCI) and fragment-

based drug discovery (FBDD).

Molecular Architecture & Physicochemical Profile
Structural Connectivity
The molecule consists of a chloroethyl tail attached to a sulfonamide core. The sulfonyl group (
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) acts as a "electronic sink," significantly altering the reactivity of the adjacent alkyl chloride
compared to standard alkyl halides.

Feature Specification

IUPAC Name 2-chloro-N-methylethane-1-sulfonamide

CAS Number 1487728-62-0

SMILES CNNS(=O)(=O)CCCl

Formula

Molar Mass 157.62 g/mol

Geometry
Distorted Tetrahedral at Sulfur (

)

Electronic & Conformational Analysis
Sulfonyl Deactivation: Unlike sulfur mustards (sulfides), the sulfonyl sulfur atom is in a high

oxidation state (+6). It lacks the nucleophilic lone pairs required to form an episulfonium ion.

Therefore, this molecule does not typically react via the rapid

-like mechanisms seen in mustard gas derivatives.

The Gauche Effect: The

torsion angle often adopts a gauche conformation due to hyperconjugative interactions (

), though steric repulsion between the large sulfonyl and chlorine atoms competes with this
effect.

Acidic Proton: The sulfonamide

is moderately acidic (

), allowing for deprotonation under basic conditions, which facilitates N-alkylation or
modulation of solubility.

Physicochemical Properties Table
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Property
Value
(Predicted/Experimental)

Relevance

LogP ~0.3 - 0.5
High water solubility; suitable

for fragment libraries.

TPSA ~45-55 Excellent membrane

permeability.

H-Bond Donors 1 (NH)
Critical for active site

recognition.

H-Bond Acceptors
2 (

)

Interactions with backbone

amides in proteins.

Reactivity Class Alkylating Agent (Precursor)
Stable solid; activates to vinyl

sulfonamide.

Synthesis & Characterization Protocols
Primary Synthetic Route
The most robust synthesis involves the nucleophilic attack of methylamine on 2-

chloroethanesulfonyl chloride. This reaction must be temperature-controlled to prevent

premature elimination to the vinyl species.

Protocol 1: Low-Temperature Sulfonamidation
Reagents: 2-chloroethanesulfonyl chloride (1.0 eq), Methylamine hydrochloride (1.1 eq),

Triethylamine (2.2 eq), DCM (anhydrous).

Setup: Flame-dried round-bottom flask under

atmosphere.

Step A: Dissolve Methylamine HCl in DCM and cool to -78°C (dry ice/acetone bath).

Step B: Add Triethylamine slowly to free the amine base.
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Step C: Add 2-chloroethanesulfonyl chloride dropwise over 30 mins. Critical: Exothermic

reaction.

Step D: Allow to warm to 0°C over 2 hours. Do not heat.

Workup: Wash with cold 1M HCl (to remove excess amine), then brine. Dry over

.

Purification: Flash chromatography (Hexane/EtOAc) or recrystallization from cold ether.

Visualization of Synthesis Logic
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Figure 1: Synthetic pathway highlighting the competition between substitution (desired) and

elimination (undesired side reaction).

Reactivity Profile: The "Masked" Warhead
The defining feature of 2-chloro-N-methylethane-1-sulfonamide is its ability to function as a

latent vinyl sulfonamide.

Mechanism of Activation (Elimination)
Under physiological conditions (pH 7.4) or in the presence of a base, the molecule undergoes

-like or

elimination of HCl to generate N-methyl ethenesulfonamide.

Trigger: Base (e.g., Histidine in a protein pocket, or added
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in synthesis).

Kinetics: The electron-withdrawing sulfonyl group acidifies the

-protons (

next to S), facilitating removal.

Covalent Protein Modification (Michael Addition)
Once the vinyl sulfonamide is generated, it becomes a specific trap for "soft" nucleophiles,

particularly Cysteine thiols (

).

Selectivity: Vinyl sulfonamides are generally less reactive than acrylamides, offering

"tunable" reactivity that reduces off-target toxicity. They prefer highly nucleophilic cysteines in

specific microenvironments.

Stability: The resulting thioether adduct is highly stable, forming an irreversible covalent

bond.

Reactivity Pathway Diagram
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Figure 2: Activation and conjugation mechanism. The chloroethyl group serves as a shelf-

stable precursor to the reactive vinyl species.

Applications in Drug Discovery[2][3]
Fragment-Based Drug Discovery (FBDD)
This molecule is a classic "electrophilic fragment." In screening campaigns (e.g., "Tethering" or

MS-based screening), libraries of such fragments are incubated with a target protein.

Advantage: The chloroethyl group is often more stable in storage than the free vinyl

sulfonamide, which can polymerize.

Usage: It acts as a probe to identify accessible cysteines on protein surfaces.

Sultam Synthesis
Intramolecular cyclization of derivatives of this molecule leads to sultams (cyclic sulfonamides),

which are privileged scaffolds in medicinal chemistry (e.g., Brinzolamide).
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Method: If the N-methyl group is replaced with a chain containing a nucleophile, base

treatment triggers cyclization.

Safety & Handling (Critical)
Alkylating Hazard: While less volatile than mustard gas, this compound is an alkylating

agent. It can react with DNA bases (N7-guanine) or proteins.

PPE: Double nitrile gloves, lab coat, and chemical fume hood are mandatory.

Decontamination: Treat spills with a solution of 10% sodium thiosulfate (to scavenge the

electrophile) followed by dilute NaOH (to force hydrolysis/elimination to the water-soluble

vinyl species, which is then quenched by thiosulfate).

References
PubChem. (n.d.).[1][2] 2-chloro-N-methylethane-1-sulfonamide (Compound). National

Library of Medicine. Retrieved from [Link]

Gehringer, M., & Laufer, S. A. (2019). Emerging and Re-Emerging Warheads for Targeted
Covalent Inhibitors: Applications in Medicinal Chemistry and Chemical Biology. Journal of
Medicinal Chemistry. (Context: Reactivity of vinyl sulfonamides and their precursors).
Hatcher, J. M., et al. (2020). Vinyl Sulfonamides as Versatile Electrophiles for Covalent
Probe Discovery. ACS Medicinal Chemistry Letters.

ChemSrc. (2025). 2-chloro-N-methylethanesulfonamide Physicochemical Properties.

Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/59786686
https://pubchem.ncbi.nlm.nih.gov/compound/59786686
https://www.benchchem.com/product/b13466387/docs#comprehensive-structural-and-reactivity-analysis-of-2-chloro-n-methylethane-1-sulfonamide
https://www.benchchem.com/product/b13466387/docs#comprehensive-structural-and-reactivity-analysis-of-2-chloro-n-methylethane-1-sulfonamide
https://www.benchchem.com/product/b13466387/docs#comprehensive-structural-and-reactivity-analysis-of-2-chloro-n-methylethane-1-sulfonamide
https://www.benchchem.com/product/b13466387/docs#comprehensive-structural-and-reactivity-analysis-of-2-chloro-n-methylethane-1-sulfonamide
https://www.benchchem.com/product/b13466387?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13466387?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

